Cas no 164928-35-2 (4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
• CAS No: 164928-35-2
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 5821651
• PubChem ID: 10379528
• Update Time: 2025-05-27

4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(5-methyl-2-phenylpyrazol-3-yl)benzamide
• 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
• 164928-35-2
• AKOS024499390
• F5125-0002

• Inchi： 1S/C18H17N3O/c1-13-8-10-15(11-9-13)18(22)19-17-12-14(2)20-21(17)16-6-4-3-5-7-16/h3-12H,1-2H3,(H,19,22)
• InChI Key： ZBZPOWTURLHKBQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=CC=CC=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 291.137162174g/mol
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide

Comprehensive Overview of 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide (CAS No. 164928-35-2)

4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide, with the CAS number 164928-35-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecular structure features a benzamide moiety linked to a 3-methyl-1-phenyl-1H-pyrazole ring, making it a promising candidate for further scientific exploration.

In recent years, researchers have focused on pyrazole-based compounds due to their potential therapeutic properties. 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide is no exception, with studies suggesting its relevance in modulating specific biological pathways. The compound's unique structure allows it to interact with various enzymes and receptors, making it a subject of interest in medicinal chemistry and biochemical research. Its CAS number 164928-35-2 is frequently cited in academic papers and patent applications, highlighting its importance in modern science.

The synthesis of 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide involves multi-step organic reactions, often starting with the condensation of phenylhydrazine with ethyl acetoacetate to form the pyrazole core. Subsequent functionalization with 4-methylbenzoyl chloride yields the final product. This synthetic route is well-documented in the literature, ensuring reproducibility for industrial and laboratory-scale production. The compound's purity and stability are critical factors, often verified using advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

One of the trending topics in the scientific community is the search for novel small-molecule inhibitors and modulators for various diseases. 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide has been explored in this context, particularly for its potential role in inflammation and metabolic disorders. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and selectivity. Such studies are crucial for developing next-generation therapeutics with fewer side effects.

Beyond pharmaceuticals, pyrazole derivatives like CAS 164928-35-2 have applications in agrochemicals. Their ability to act as pesticides or herbicides is under continuous evaluation, aligning with the global demand for sustainable crop protection solutions. The compound's mechanism of action, often involving the inhibition of key enzymes in pests or weeds, makes it a valuable candidate for further development in this field.

For those searching for "buy 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide" or "suppliers of CAS 164928-35-2," it is essential to source the compound from reputable manufacturers. Quality assurance, including certificates of analysis (CoA) and compliance with Good Manufacturing Practices (GMP), ensures the material meets research-grade standards. Additionally, proper storage conditions—typically in a cool, dry environment—are necessary to maintain its integrity.

In summary, 4-methyl-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide (CAS 164928-35-2) represents a versatile compound with broad applications in drug discovery and agrochemical development. Its structural features and biological activity continue to inspire innovation, addressing some of the most pressing challenges in science today. As research progresses, this compound may pave the way for breakthroughs in health and agriculture.